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2-Hydroxy4,7-dimethoxy-9,10-

dihydrophenanthrene

Cat. No.: B15592784 Get Quote

An In-depth Technical Guide on the Crystal Structure of 7-hydroxy-2,4-dimethoxy-9,10-

dihydrophenanthrene

Abstract
This technical guide provides a comprehensive overview of the crystal structure of 7-hydroxy-

2,4-dimethoxy-9,10-dihydrophenanthrene, a naturally occurring phenanthrene derivative

isolated from Arundina graminifolia.[1][2] The document is intended for researchers, scientists,

and professionals in the field of drug development. It details the crystallographic data,

experimental protocols for isolation and structure determination, and potential avenues for

future research based on the known biological activities of related compounds.

Crystal Structure and Crystallographic Data
The crystal structure of 7-hydroxy-2,4-dimethoxy-9,10-dihydrophenanthrene (C₁₆H₁₆O₃) has

been determined by single-crystal X-ray diffraction.[1][2] The compound crystallizes in a

monoclinic system with the space group P2₁/n.[1][3][4] The crystallographic data and

parameters of the structure refinement are summarized in the table below.[1][3][4]
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Parameter Value

Chemical Formula C₁₆H₁₆O₃

Formula Weight 256.30 g/mol

Crystal System Monoclinic

Space Group P2₁/n (No. 14)

a (Å) 8.548(3)

b (Å) 13.426(4)

c (Å) 11.369(3)

β (°) 103.0934

V (Å³) 1270.7(7)

Z 4

Temperature (K) 296(2)

Rgt(F) 0.0421

wRref(F²) 0.1243

CCDC No. 2065272

Experimental Protocols
Isolation and Purification of the Compound
The title compound was isolated from the air-dried whole plant of Arundina graminifolia.[1][2]

The detailed experimental workflow is as follows:

Grinding and Extraction: 350.0 g of air-dried Arundina graminifolia was ground into a powder.

[1][2] The powder was then subjected to decoction with ethanol at 78°C three times, for 1

hour each time. The resulting solutions were combined.[1][2]

Concentration and Initial Fractionation: The combined ethanol solution was concentrated

under vacuum to yield 15.0 g of a concentrated extract.[1][2] This extract was mixed with
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silica gel (1:1 mass ratio) and eluted with petroleum ether, ethyl acetate, and methanol

sequentially.[1][2]

Column Chromatography of Ethyl Acetate Fraction: The ethyl acetate fraction was subjected

to column chromatography on a silica gel column.[1][2] Elution was performed with a

petroleum ether-ethyl acetate gradient system (20:1, 10:1, 5:1, 1:1, v/v) to yield four

fractions.[1][2]

Final Purification: The first fraction was repeatedly subjected to silica gel column

chromatography using a dichloromethane-methanol and petroleum ether-acetone gradient

system to yield 12 mg of the title compound as colorless block crystals.[1][2][4]
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Fig. 1: Experimental workflow for the isolation of the title compound.
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Single-Crystal X-ray Diffraction
The crystal structure was determined using single-crystal X-ray diffraction. A colorless block

crystal was used for data collection on a Bruker APEX-II diffractometer with Mo Kα radiation.[2]

The structure was solved and refined using the SHELXL program.[2] Hydrogen atoms were

added using geometric considerations, and the methyl group was idealized and refined as a

rigid group allowed to rotate.[2]

Biological Context and Future Directions
While specific signaling pathways for 7-hydroxy-2,4-dimethoxy-9,10-dihydrophenanthrene have

not been elucidated, the broader class of dihydrophenanthrenes from Orchidaceae species is

known for a range of pharmacological activities, including anti-inflammatory, anti-tumor, anti-

oxidation, and anti-bacterial effects.[3] Arundina graminifolia itself has been traditionally used

for heat clearance, detoxification, and pain alleviation.[2]

Given the established biological relevance of related compounds, a logical progression for

future research on 7-hydroxy-2,4-dimethoxy-9,10-dihydrophenanthrene is proposed. This

involves leveraging the confirmed structure for targeted biological screening and subsequent

mechanistic studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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